Cas no 1354028-10-6 (N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide)

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide is a specialized chiral compound featuring a pyrrolidine core functionalized with an acetamide and an isopropyl group. Its structure incorporates an (S)-2-amino-3-methyl-butyryl moiety, enhancing stereoselectivity in synthetic applications. This compound is valuable in medicinal chemistry and peptide research due to its ability to modulate conformational stability and binding interactions. The presence of both amide and tertiary amine functionalities offers versatility in derivatization, making it useful for designing enzyme inhibitors or receptor ligands. Its well-defined stereochemistry ensures reproducibility in asymmetric synthesis, while the branched alkyl groups contribute to improved lipophilicity and bioavailability in drug development contexts.

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide structure

1354028-10-6 structure

Product Name:N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide

CAS No:1354028-10-6

MF:C₁₄H₂₇N₃O₂

MW:269.383083581924

CID:2163157

Update Time:2025-08-03

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

- N-[1-((s)-2-amino-3-methyl-butyryl)-pyrrolidin-3-yl]-n-isopropyl-acetamide
- N-(1-((S)-2-Amino-3-methylbutanoyl)pyrrolidin-3-yl)-N-isopropylacetamide
- AM97260
- N-[1-((S)-2-Amino-3-methylbutyryl)pyrrolidin-3-yl]-N-isopropylacetamide
- N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide
- Inchi： 1S/C14H27N3O2/c1-9(2)13(15)14(19)16-7-6-12(8-16)17(10(3)4)11(5)18/h9-10,12-13H,6-8,15H2,1-5H3/t12?,13-/m0/s1
- InChI Key： HHSDNXKYKBJWLN-ABLWVSNPSA-N
- SMILES： O=C([C@H](C(C)C)N)N1CCC(C1)N(C(C)=O)C(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 342
Topological Polar Surface Area: 66.6

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	084894-500mg	N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide	1354028-10-6		500mg	￡694.00	2022-03-01
Chemenu	CM499237-1g	N-(1-((S)-2-Amino-3-methylbutanoyl)pyrrolidin-3-yl)-N-isopropylacetamide	1354028-10-6	97%	1g	$1378	2023-01-01

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide: A Comprehensive Overview

The compound with CAS No. 1354028-10-6, known as N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates an S-configured amino acid derivative and a pyrrolidine ring, both of which contribute to its unique properties and potential applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its structure, which includes an isopropyl group and an acetamide functional group, has been shown to enhance bioavailability and stability, making it a promising candidate for drug delivery systems. The S-configured amino acid derivative within its structure is particularly significant, as it plays a crucial role in determining the compound's stereochemical properties and biological activity.

One of the most intriguing aspects of this compound is its ability to interact with various biological targets. Researchers have demonstrated that it exhibits potent activity against specific enzymes and receptors, suggesting its potential use in the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The pyrrolidine ring in its structure has been identified as a key factor in its ability to penetrate cellular membranes, further enhancing its therapeutic potential.

Moreover, the synthesis of this compound has been optimized through advanced chemical methodologies, ensuring high yields and purity. The use of asymmetric catalysis in its production has allowed for the selective formation of the S-enantiomer, which is critical for maintaining its biological activity. This approach not only improves the efficiency of synthesis but also aligns with current trends toward sustainable and environmentally friendly chemical processes.

In terms of applications, this compound has shown promise in both preclinical and clinical studies. Its ability to modulate cellular signaling pathways has made it a valuable tool in drug discovery programs targeting various pathological conditions. Additionally, its structural versatility has enabled researchers to explore its use in other areas such as agrochemicals and materials science.

Looking ahead, the continued exploration of this compound's properties is expected to yield further insights into its mechanisms of action and potential therapeutic applications. With ongoing advancements in analytical techniques and computational modeling, researchers are well-equipped to unlock the full potential of this fascinating molecule.